Cas no 1450930-95-6 (6-Methoxypyrimidine-4-carbonitrile)

• Product Name: 6-Methoxypyrimidine-4-carbonitrile
• CAS No: 1450930-95-6
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD27980649
• CID: 4600549
• PubChem ID: 59238022
• Update Time: 2025-11-03

6-Methoxypyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxypyrimidine-4-carbonitrile
• 4-Cyano-6-methoxypyrimidine
• 6-Methoxy-4-cyanopyrimidine
• 4-Pyrimidinecarbonitrile, 6-methoxy-
• SB57578
• Z2235409319
• 6-Methoxypyrimidine-4-carbonitrile

• MDL： MFCD27980649
• Inchi： 1S/C6H5N3O/c1-10-6-2-5(3-7)8-4-9-6/h2,4H,1H3
• InChI Key： OOUKVQBOJCUSAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 0.6
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Methoxypyrimidine-4-carbonitrile

Introduction to 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6)

6-Methoxypyrimidine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1450930-95-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of a methoxy group at the 6-position and a nitrile group at the 4-position imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) consists of a six-membered aromatic ring containing two nitrogen atoms, with the methoxy substituent (-OCH₃) attached to the 6th carbon and the nitrile group (-CN) linked to the 4th carbon. This arrangement contributes to its reactivity and potential applications in synthetic chemistry. The compound's polarity and hydrogen bonding capabilities are influenced by these functional groups, which can be exploited in various chemical transformations and biological interactions.

In recent years, 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) has been extensively studied for its role as an intermediate in the synthesis of pharmacologically active agents. Pyrimidine derivatives are well-documented for their involvement in diverse biological processes, including DNA replication, enzyme inhibition, and signal transduction. The specific modifications present in 6-Methoxypyrimidine-4-carbonitrile make it a promising candidate for further derivatization to produce compounds with enhanced therapeutic potential.

One of the most compelling aspects of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) is its utility in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its applicability in designing inhibitors for enzymes such as kinases and polymerases, which are critical in cancer biology. The methoxy group enhances lipophilicity, facilitating membrane permeability, while the nitrile group provides a site for further functionalization through hydrolysis or condensation reactions.

Recent advancements in computational chemistry have further highlighted the significance of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) as a key building block. Molecular docking simulations have revealed its potential binding affinity to specific protein targets, suggesting its use in rational drug design. These computational studies have been complemented by experimental validations, where analogs derived from 6-Methoxypyrimidine-4-carbonitrile have shown promising results in preclinical trials.

The synthesis of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include nucleophilic substitution reactions on halogenated pyrimidines followed by functional group interconversions. The availability of high-quality starting materials and optimized reaction conditions has made large-scale production feasible, ensuring sufficient quantities for both research and industrial applications.

The pharmaceutical industry has taken notice of the potential of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) due to its structural features and biological relevance. Several drug discovery programs have incorporated this compound as a core structure in their libraries, aiming to identify novel therapeutics with improved efficacy and reduced side effects. Its role as a precursor in the synthesis of antiviral, anticancer, and anti-inflammatory agents underscores its importance in modern medicinal chemistry.

The chemical properties of 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its ability to form coordination complexes with metal ions has been explored for catalytic applications and as sensors for environmental pollutants. The versatility of this compound underscores its broad utility across multiple scientific disciplines.

In conclusion, 6-Methoxypyrimidine-4-carbonitrile (CAS No. 1450930-95-6) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational studies, position it as a cornerstone molecule in drug discovery efforts aimed at addressing unmet medical needs.